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Compound of Interest

Compound Name: Methyl 2-iodo-5-nitrobenzoate

Cat. No.: B176996

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility and stability
data for Methyl 2-iodo-5-nitrobenzoate. Due to the limited availability of direct quantitative
data for this specific compound, this guide leverages information on structurally similar
molecules to provide valuable insights. Furthermore, it details robust experimental protocols for
determining the solubility and stability of Methyl 2-iodo-5-nitrobenzoate, enabling researchers
to generate precise data for their specific applications.

Core Physicochemical Properties

Property Data Source
Molecular Formula CsHsINOa4 N/A
Molecular Weight 307.04 g/mol N/A
CAS Number 112239-00-6 N/A

Stability Profile

While specific stability data for Methyl 2-iodo-5-nitrobenzoate is not extensively published,
general information for related nitroaromatic compounds indicates that it is stable under
recommended storage conditions, which typically involve a cool, dry, and well-ventilated area
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away from incompatible materials.[1] The nitro group and the iodine substituent on the aromatic
ring are key determinants of its reactivity and stability.

Thermal Stability:

Nitroaromatic compounds are known to be energetic materials, and their thermal stability is a
critical safety parameter.[2] The decomposition of these compounds is typically exothermic and
can be violent at elevated temperatures.[3] The presence of both a nitro group and a halogen
can influence the decomposition pathway.[4] For instance, in a study of nitrobenzyl
halogenides, bromide derivatives were found to be less stable than their chloride counterparts,
and ortho isomers were less stable than meta and para isomers.[4]

Comparative Thermal Stability of Related Nitroaromatic Compounds

Compound Decomposition Onset (°C)
2,4,6-Trinitrotoluene (TNT) ~245-255

2,4-Dinitrotoluene (DNT) ~250-280
1,3,5-Trinitrobenzene (TNB) ~310

Note: This data is for comparative purposes to illustrate the general thermal behavior of
nitroaromatic compounds.[2]

Chemical Stability (Hydrolysis):

The ester functional group in Methyl 2-iodo-5-nitrobenzoate is susceptible to hydrolysis,
particularly under acidic or basic conditions, to yield 2-iodo-5-nitrobenzoic acid and methanol.
The rate of hydrolysis is influenced by pH and temperature. Studies on the hydrolysis of related
compounds, such as methyl ortho-nitrobenzoate, have been conducted to understand the
kinetics of this degradation pathway.[5] The hydrolysis can be either acid-catalyzed or base-
catalyzed (saponification).[6]

Solubility Characteristics

Quantitative solubility data for Methyl 2-iodo-5-nitrobenzoate in a range of common
laboratory solvents is not readily available in the public domain. However, qualitative
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information for a similar compound, methyl 3-nitrobenzoate, indicates that it is insoluble in
water but soluble in hot ethanol.[7] This suggests that Methyl 2-iodo-5-nitrobenzoate likely
exhibits low solubility in aqueous media and higher solubility in organic solvents, particularly

polar organic solvents.

Qualitative Solubility of a Structurally Similar Compound (Methyl 3-nitrobenzoate)

Solvent Solubility
Water Insoluble
Hot Ethanol Soluble

Note: This data is for a related compound and should be used as a general indicator.[7]

To obtain precise solubility data, experimental determination is necessary.

Experimental Protocols
Determination of Thermal Stability by Differential
Scanning Calorimetry (DSC)

This protocol outlines a general method for determining the thermal decomposition profile of
Methyl 2-iodo-5-nitrobenzoate.

Click to download full resolution via product page

Caption: Workflow for Determining Thermal Stability using DSC.
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Determination of Solubility by the Isothermal Shake-
Flask Method

This protocol describes a standard method for determining the equilibrium solubility of a
compound in various solvents.

Quantification
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Caption: Workflow for Solubility Determination via Shake-Flask Method.

Determination of Hydrolytic Stability

This protocol provides a general approach to assessing the rate of hydrolysis of Methyl 2-iodo-
5-nitrobenzoate.

Click to download full resolution via product page

Caption: Workflow for Determining Hydrolytic Stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b176996#solubility-and-stability-data-for-methyl-2-

iodo-5-nitrobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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